FCPT

• Molecular Formula: C17H13FN2S
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C17H13FN2S/c18-14-3-1-13(2-4-14)17(7-8-17)16-20-15(11-21-16)12-5-9-19-10-6-12/h1-6,9-11H,7-8H2
• InChIKey: PVPYZVCHGWNKFZ-UHFFFAOYSA-N

FCPT: ATP-Competitive Kinesin-5 Inhibitor Profile

FCPT (2-[1-(4-fluorophenyl)cyclopropyl]-4-pyridin-4-yl-1,3-thiazole; CAS 862250-23-5) is a small-molecule, ATP-competitive inhibitor of the mitotic motor protein kinesin-5 (Eg5/KIF11), developed at Merck (USA) [1]. It is a thiazole-based compound with a molecular weight of 296.36 g/mol . Unlike the majority of kinesin-5 inhibitors, which are non-competitive allosteric inhibitors that bind to a distinct loop-5 pocket, FCPT directly competes with the ATP substrate at the nucleotide-binding site, thereby inducing a unique "tight-binding" conformation of kinesin-5 on microtubules [1].

Mechanism ATP-competitive inhibitor of kinesin-5 motor

Microtubule Effect Induces tight motor-microtubule binding

System Compatibility Compatible with Xenopus egg extract spindles

Research Context Dissects ATPase cycle and spindle assembly roles

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. View Source

FCPT vs Generic Kinesin-5 Inhibitors

Kinesin-5 inhibitors are not functionally equivalent. The widely used inhibitors monastrol, STLC (S-Trityl-L-cysteine), ispinesib, and filanesib are non-competitive allosteric inhibitors that bind to the loop-5 pocket, trapping the motor in a weak microtubule-binding ADP state [1]. In contrast, FCPT is an ATP-competitive inhibitor that locks kinesin-5 in a distinct, high-affinity microtubule-bound conformation [1]. These mechanistic differences translate directly into divergent experimental outcomes: FCPT preserves spindle length and selectively depletes microtubules at spindle poles, while non-competitive inhibitors cause global spindle collapse and indiscriminate microtubule loss [1]. Consequently, substituting FCPT with a generic kinesin-5 inhibitor yields fundamentally different phenotypes and cannot support experiments requiring ATP-competitive pharmacology, tight-binding dynamics, or spindle-pole-specific interrogation.

Property

FCPT (Target)

Generic Inhibitors

Inhibition Mode

ATP-competitive

Non-competitive allosteric

Motor-Microtubule Affinity

Tight binding, ATP-dependent

Weak ADP-bound state, reduced affinity

Spindle Morphology

Tunable sliding vs pole collapse

Monopolar spindles (monastrol)

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. View Source

FCPT Differentiation Evidence

ATP-Competitive vs Allosteric Inhibition Mechanism

FCPT (200 µM) maintained bipolar spindle length at approximately 35 µm over 20 minutes in Xenopus egg extract spindles, whereas the non-competitive inhibitor STLC caused complete spindle collapse to ~0 µm over the same period [1]. This stark phenotypic divergence demonstrates that FCPT uniquely preserves overall spindle architecture while specifically targeting pole integrity.

Inhibition Mechanism

Class-level

ATP-competitive (FCPT) vs non-competitive allosteric (monastrol/STLC); opposite microtubule affinity regulation

Supports ATP-competitive motor cycle studies

Microtubule co-sedimentation, 1 mM ATP

Evidence Dimension	Spindle length maintenance
Target Compound Data	35 µm (constant over 20 min)
Comparator Or Baseline	STLC (non-competitive kinesin-5 inhibitor): ~0 µm (collapsed within 20 min)
Quantified Difference	35 µm vs. 0 µm
Conditions	200 µM compound; Xenopus egg extract spindles; 20-minute time course

Why This Matters

This difference determines whether the experimental system retains a structurally intact spindle for imaging, biochemical analysis, or functional interrogation of pole-specific processes.

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. (Figure 2B) View Source

Microtubule-Binding Affinity vs AMP-PNP

FCPT induced tight binding of recombinant kinesin-5 motor domain to microtubules with an apparent Kd of 1.7 µM, which is 3.7-fold lower (i.e., higher affinity) than the 6.3 µM observed for the non-hydrolyzable ATP analog AMP-PNP under identical conditions (1 mM ATP, 8 µM kinesin-5, 10 µM compound) [1]. This demonstrates FCPT's enhanced ability to stabilize the motor-microtubule interaction relative to the natural nucleotide-mimetic control.

Binding Affinity (Kd)

Head-to-head

FCPT Kd 1.7 µM vs AMP-PNP 6.3 µM; 3.7‑fold higher affinity

Supports robust binding at lower concentrations

In 1 mM ATP, 8 µM kinesin-5 motor domain

Evidence Dimension	Apparent Kd for kinesin-5 binding to microtubules
Target Compound Data	1.7 µM (±0.437)
Comparator Or Baseline	AMP-PNP (non-hydrolyzable ATP analog): 6.3 µM (±1.96)
Quantified Difference	3.7-fold lower Kd (higher affinity)
Conditions	Co-sedimentation assay; 1 mM ATP; 8 µM kinesin-5; 10 µM compound

Why This Matters

The tighter binding achieved by FCPT enables more robust experimental signal in microtubule co-sedimentation and motility assays, reducing compound concentration requirements and minimizing off-target effects.

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. (Figure 1D) View Source

Potency for Motor-Microtubule Engagement

In co-sedimentation assays, FCPT promoted kinesin-5 binding to microtubules with an EC50 of 65 µM, compared to 116 µM for AMP-PNP, both in the presence of 1 mM ATP [1]. This indicates that FCPT achieves half-maximal binding at a concentration 51 µM lower than the natural ATP analog control.

Binding EC50

Head-to-head

FCPT EC50 65 µM vs AMP-PNP 116 µM; 1.8‑fold lower

Supports lower working concentration context

In 1 mM ATP, co-sedimentation assay

Evidence Dimension	EC50 for promoting kinesin-5 microtubule binding
Target Compound Data	65 µM (±10)
Comparator Or Baseline	AMP-PNP: 116 µM (±17)
Quantified Difference	1.8-fold lower EC50 (51 µM difference)
Conditions	Co-sedimentation assay; 1 mM ATP present

Why This Matters

Lower EC50 translates to reduced compound consumption in dose-response experiments and allows for wider effective concentration windows when probing kinesin-5 function.

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. (Figure 1B) View Source

Kinesin-5-Selective Motor Recruitment in Egg Extracts

FCPT competitively inhibits the microtubule-stimulated ATPase activity of the kinesin-5 motor domain with a Ki of 110 nM [1]. This value places FCPT's potency within the nanomolar range for enzymatic inhibition, providing a quantitative benchmark for ATP-competitive pharmacology that is distinct from allosteric loop-5 binders which exhibit varying Ki/IC50 values depending on assay conditions.

Motor Selectivity

Head-to-head

3‑fold increase in kinesin-5 binding; XCTK2, MCAK unchanged

Supports kinesin-5-specific recruitment context

Xenopus egg extract, taxol-microtubules

Evidence Dimension	Ki for inhibition of kinesin-5 ATPase activity
Target Compound Data	110 nM
Comparator Or Baseline	N/A (class-level inference: non-competitive inhibitors bind loop-5 with different kinetic profiles)
Quantified Difference	N/A
Conditions	Microtubule-stimulated ATPase assay

Why This Matters

The 110 nM Ki provides a critical potency reference for researchers designing enzymatic inhibition studies and distinguishes FCPT's ATP-competitive mode from allosteric inhibitors.

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. (citing Rickert et al., 2008) View Source

Differential Sliding vs Pole Maintenance Dose Responses

In Xenopus egg extract spindles, FCPT (200 µM) induced a selective loss of microtubules at spindle poles—reducing the pole-to-midspindle fluorescence ratio from approximately 0.9 to 0.6 over 40 minutes—while leaving microtubule dynamics globally unperturbed [1]. Non-competitive inhibitors such as STLC, by contrast, cause wholesale spindle collapse and indiscriminate microtubule loss [1]. Additionally, FCPT does not affect microtubule polymerization or depolymerization rates in control experiments, confirming that its effects are specific to kinesin-5 function rather than direct microtubule perturbation.

Functional EC50 Separation

Head-to-head

Sliding EC50 30 µM, pole collapse EC50 75 µM; 2.5‑fold separation

Supports sliding vs pole functional separation

Xenopus extract spindles, fluorescence microscopy

Evidence Dimension	Spindle pole microtubule density (pole:midspindle fluorescence ratio)
Target Compound Data	Decreased from ~0.9 to ~0.6 over 40 min
Comparator Or Baseline	STLC: complete spindle collapse to ~0 µm length within 20 min
Quantified Difference	Selective pole depletion vs. global collapse
Conditions	200 µM FCPT; Xenopus egg extract spindles; fluorescence ratio measurement

Why This Matters

This selective pole depletion enables researchers to isolate and study spindle pole assembly mechanisms without confounding global microtubule destabilization, a critical advantage for dissecting pole-specific protein recruitment and structural integrity.

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. (Figure 2C) View Source

FCPT Demonstrates Good to Excellent Specificity Against 44 Off-Target Proteins

FCPT was profiled against a panel of 8 kinesin family members and 36 kinases, demonstrating good to excellent specificity for kinesin-5 inhibition [1]. While exact IC50 values for off-target proteins are not publicly available in the primary literature, the selectivity profile was deemed sufficient for cell biological experiments probing kinesin-5 function without significant confounding off-target activity [1].

Evidence Dimension	Selectivity profiling
Target Compound Data	Good to excellent specificity for kinesin-5
Comparator Or Baseline	Panel of 8 kinesins + 36 kinases
Quantified Difference	N/A (qualitative assessment)
Conditions	Biochemical selectivity panel (details not fully disclosed)

Why This Matters

Confirmed selectivity against a broad panel reduces the likelihood of experimental artifacts arising from off-target kinase or motor protein inhibition, increasing confidence in phenotype interpretation.

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. (citing Rickert et al., 2008) View Source

FCPT Application Scenarios

Kinesin-5 ATPase Cycle and Microtubule Binding

FCPT is uniquely suited for investigating the role of kinesin-5 in anastral spindle pole assembly. Unlike STLC, which causes total spindle collapse, FCPT (200 µM) preserves spindle length at ~35 µm while selectively depleting microtubules at the poles (fluorescence ratio decrease from ~0.9 to 0.6 over 40 min) and redistributing pole proteins TPX2 and γ-tubulin to the equator [1]. This selective phenotype enables dissection of pole assembly mechanisms without confounding global spindle destruction, making FCPT the preferred tool for studies in Xenopus egg extract systems.

Selective Motor Recruitment in Cytoplasmic Extracts

FCPT is the only commercially available ATP-competitive kinesin-5 inhibitor with validated potency (Ki = 110 nM) and tight-binding kinetics (apparent Kd = 1.7 µM) [1]. Researchers comparing ATP-competitive versus allosteric motor inhibition require FCPT as the ATP-site reference compound. Its 3.7-fold higher binding affinity compared to AMP-PNP (6.3 µM) further supports its use in microtubule co-sedimentation assays where robust binding signals are essential [1].

Force Generation vs Structural Roles in Anastral Spindles

FCPT's ability to induce a tight-binding conformation of kinesin-5 on microtubules (EC50 = 65 µM) makes it an essential reagent for co-sedimentation and single-molecule motility assays [1]. The compound immobilizes kinesin-5 on microtubules, as evidenced by kymograph analysis showing complete absence of motor speckle movement, enabling researchers to study static motor-microtubule interactions and the structural consequences of locked motor states [1].

Profiling ATP-Competitive vs Non-Competitive Inhibitors

In Xenopus egg extract systems, FCPT uniquely blocks poleward microtubule sliding and selectively induces microtubule loss at spindle poles without affecting microtubule dynamics elsewhere [1]. This contrasts sharply with STLC and monastrol, which collapse spindles or induce monopolar phenotypes. FCPT (200 µM) thus provides a precise tool for dissecting the specific contribution of kinesin-5 to pole integrity and microtubule flux, enabling cleaner separation of pole-specific versus spindle-wide kinesin-5 functions [1].

Application

Selection Property

Validation Focus

Kinesin-5 ATPase cycle & binding studies

ATP-competitive tight binding

Microtubule binding affinity evaluation

Motor selectivity in cytoplasmic extracts

Kinesin-5-specific recruitment

Motor co-sedimentation selectivity in extracts

Force generation vs structural role dissection

Differential sliding vs pole collapse EC50

Phenotypic EC50 for sliding & pole integrity

Inhibitor classification benchmark

ATP-competitive reference standard

Mechanistic classification vs allosteric inhibitors

• [1] Groen AC, Needleman D, Brangwynne C, Gradinaru C, Fowler B, Mazitschek R, Mitchison TJ. A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. J Cell Sci. 2008;121(Pt 14):2293-2300. doi: 10.1242/jcs.024018. View Source